Cas no 67132-92-7 (8-Hydroxy-2-oxaspiro[4.5]decan-1-one)

• Product Name: 8-Hydroxy-2-oxaspiro[4.5]decan-1-one
• CAS No: 67132-92-7
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 843904
• PubChem ID: 68843077
• Update Time: 2025-10-20

8-Hydroxy-2-oxaspiro[4.5]decan-1-one Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxy-2-oxaspiro[4.5]decan-1-one
• 2-Oxaspiro[4.5]decan-1-one, 8-hydroxy-
• 8-hydroxy-2-oxa-spiro[4.5]decan-1-one
• SCHEMBL3928862
• A922619
• 67132-92-7
• DTXSID80739149

• MDL： MFCD20265496
• Inchi： 1S/C9H14O3/c10-7-1-3-9(4-2-7)5-6-12-8(9)11/h7,10H,1-6H2
• InChI Key： HHXRASSKCGPAQL-UHFFFAOYSA-N
• SMILES： O1CCC2(C1=O)CCC(CC2)O

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

8-Hydroxy-2-oxaspiro[4.5]decan-1-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 8-Hydroxy-2-oxaspiro[4.5]decan-1-one

8-Hydroxy-2-Oxaspiro[4.5]Decan-1-One: A Comprehensive Overview

8-Hydroxy-2-Oxaspiro[4.5]Decan-1-One (CAS No. 67132-92-7) is a unique organic compound with a spirocyclic structure, making it a subject of interest in both academic and industrial research. This compound belongs to the class of spiroketals, which are known for their complex ring systems and versatile applications in organic synthesis and drug discovery. The molecule consists of a spiro ring system where two rings are joined at a single atom, creating a unique framework that can be exploited for various chemical transformations.

The spirocyclic structure of 8-Hydroxy-2-Oxaspiro[4.5]Decan-1-One is characterized by a 4-membered and a 5-membered ring fused at the oxygen atom, forming a bicyclic system. This structural feature not only imparts stability to the molecule but also facilitates its use as a building block in the synthesis of more complex molecules. Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents, particularly in the field of oncology and neurodegenerative diseases.

One of the most significant aspects of 8-Hydroxy-2-Oxaspiro[4.5]Decan-1-One is its ability to act as a chiral auxiliary in asymmetric synthesis. The presence of hydroxyl and ketone groups within the spiro system allows for selective reactivity, enabling chemists to construct enantioselective compounds with high precision. This property has been extensively utilized in the synthesis of bioactive molecules, where stereochemistry plays a critical role in determining biological activity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 8-Hydroxy-2-Oxaspiro[4.5]Decan-1-One. Quantum mechanical calculations have revealed that the spiro oxygen atom acts as a key site for nucleophilic attack, making it an ideal substrate for various nucleophilic additions and substitutions. These findings have opened new avenues for its application in catalytic processes and green chemistry.

In terms of biological activity, 8-Hydroxy-2-Oxaspiro[4.5]Decan-1-One has shown promising results in preclinical studies as an inhibitor of certain enzymes associated with cellular signaling pathways. For instance, it has demonstrated potential as an inhibitor of protein kinase C (PKC), which is implicated in various pathological conditions such as cancer and inflammatory diseases. Furthermore, its ability to modulate cellular redox states has made it a candidate for antioxidant therapies.

The synthesis of 8-Hydroxy-2-Oxaspiro[4.5]Decan-1-One involves a multi-step process that typically starts with the preparation of diols or cyclic ketones, followed by intramolecular cyclization under specific conditions. Recent innovations in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an industrial perspective, 8-Hydroxy-2-Oxaspiro[4.5]Decan-1-One finds applications in the pharmaceutical industry as an intermediate in drug development programs. Its unique structural features make it an attractive candidate for designing molecules with improved pharmacokinetic profiles, such as enhanced solubility and bioavailability.

In conclusion, 8-Hydroxy-2-Oxaspiro[4.5]Decan-1-One (CAS No. 67132-92-7) is a versatile compound with significant potential in organic synthesis, drug discovery, and catalysis. Its spirocyclic structure and functional groups provide a foundation for exploring novel chemical transformations and developing innovative therapeutic agents.